Cas no 1235653-46-9 (phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate)

• Product Name: phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate
• CAS No: 1235653-46-9
• MF: C₁₈H₂₃N₃O₅S
• MW: 393.457323312759
• CID: 6424171
• PubChem ID: 49684986
• Update Time: 2025-06-10

phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate
• UJZWYFMPSFTUKZ-UHFFFAOYSA-N
• VU0629887-1
• 1235653-46-9
• AKOS024490391
• phenyl 4-[[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylamino]methyl]piperidine-1-carboxylate
• phenyl 4-[(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methyl]piperidine-1-carboxylate
• F5017-2012
• phenyl 4-((3,5-dimethylisoxazole-4-sulfonamido)methyl)piperidine-1-carboxylate

• Inchi： 1S/C18H23N3O5S/c1-13-17(14(2)26-20-13)27(23,24)19-12-15-8-10-21(11-9-15)18(22)25-16-6-4-3-5-7-16/h3-7,15,19H,8-12H2,1-2H3
• InChI Key： UJZWYFMPSFTUKZ-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CCC(CNS(C2=C(C)ON=C2C)(=O)=O)CC1

Computed Properties

• Exact Mass: 393.13584202g/mol
• Monoisotopic Mass: 393.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate

Introduction to Phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate (CAS No: 1235653-46-9)

Phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate, identified by its CAS number 1235653-46-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core linked to a phenyl group and a sulfonamido moiety derived from a 3,5-dimethyl-1,2-oxazole scaffold. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural complexity of Phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate arises from the interplay of multiple functional groups. The piperidine ring is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The phenyl group enhances the lipophilicity of the compound, while the sulfonamido group introduces polarity and potential interactions with biological receptors. The 3,5-dimethyl substitution on the oxazole ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the sulfonamido moiety may interact with hydrophilic pockets in target proteins, while the piperidine ring could engage in hydrogen bonding interactions. These insights have been instrumental in designing derivatives with enhanced potency and selectivity. For instance, modifications to the phenyl ring have been explored to optimize solubility and metabolic stability, critical factors for drug-like properties.

The pharmaceutical industry has been increasingly interested in oxazole derivatives due to their broad spectrum of biological activities. Phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate exhibits potential as an intermediate in the synthesis of novel therapeutic agents. Its sulfonamido group can serve as a linker for attaching other pharmacophores, while the piperidine core can be modified to target specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurological disorders. Preliminary studies have shown promising results in vitro, indicating its ability to modulate key signaling pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the oxazole ring via cyclization reactions followed by sulfonamide introduction. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity. The use of chiral auxiliaries or catalysts has also been explored to obtain enantiomerically pure forms, which are often essential for biological activity.

In terms of pharmacokinetic properties, Phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate shows encouraging characteristics in preclinical models. Its moderate lipophilicity ensures good cell membrane permeability, while the presence of polar functional groups enhances water solubility. These properties are crucial for achieving optimal bioavailability and therapeutic efficacy. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at relevant doses, although further investigations are needed to fully assess its safety profile.

The development of novel drug candidates relies heavily on innovative methodologies for structure-based drug design. Computational approaches such as molecular dynamics simulations and quantum mechanical calculations have been utilized to understand the interactions between Phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate and its biological targets at an atomic level. These studies have provided valuable insights into how subtle modifications can enhance binding affinity and reduce off-target effects.

The role of sulfonamides as pharmacological tools cannot be overstated. They have been widely used in antibiotics, anti-inflammatory drugs, and antiviral agents due to their ability to form stable complexes with biological targets. The sulfonamido group in Phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate contributes significantly to its bioactivity by enabling specific interactions with enzymes and receptors. This has prompted researchers to explore its potential applications in treating various diseases where sulfonamide-based inhibitors show promise.

Future research directions include exploring synthetic routes that improve scalability and cost-effectiveness for industrial production. Additionally, Investigating the compound's interactions with complex biological systems will be crucial for understanding its mechanism of action and developing effective therapeutic strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

The versatility of Phenyl 4-(3,5-dimethyl-1,2-oxazole-4-sulfonamido)methylpiperidine-1-carboxylate makes it a valuable building block for drug discovery programs targeting diverse therapeutic areas. Its unique structural features offer opportunities for designing molecules with improved pharmacological profiles compared to existing drugs on the market. As research continues to uncover new applications for this compound and related derivatives, Phenyl 4-(3,5-dimethyl-1,2-oxazole... -sulfonamido)methylphenyl Piperidinecarboxylic acid, CAS No: 1235653-46-9, is poised to make significant contributions to modern medicine.